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Compound of Interest

Compound Name:
3-Methoxybenzylhydrazine

dihydrochloride

Cat. No.: B3022793 Get Quote

An In-Depth Technical Guide to 3-Methoxybenzylhydrazine Dihydrochloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on 3-Methoxybenzylhydrazine Dihydrochloride (CAS No.

849021-11-0). It delves into the compound's chemical properties, a representative synthesis

protocol, core reactivity, and essential handling procedures, providing the foundational

knowledge required for its effective application in a laboratory setting.

Core Compound Characteristics
3-Methoxybenzylhydrazine dihydrochloride is a substituted hydrazine derivative valued as a

versatile building block in organic synthesis.[1] Its structure, featuring a reactive hydrazine

moiety and a methoxy-substituted benzyl group, makes it a key intermediate, particularly in the

construction of nitrogen-containing heterocyclic compounds.[1][2] These heterocyclic scaffolds

are prevalent in many biologically active molecules, positioning this compound as a valuable

precursor in pharmaceutical and agrochemical research.[1][3] The dihydrochloride salt form

enhances the compound's stability and simplifies handling compared to its free base.[2]

Physical and Chemical Properties
A summary of the key properties of 3-Methoxybenzylhydrazine Dihydrochloride is presented

below.
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Property Value Source(s)

CAS Number 849021-11-0 [4][5]

Molecular Formula C₈H₁₄Cl₂N₂O [4][5]

Molecular Weight 225.11 g/mol [4]

Synonyms
3-(Hydrazinomethyl)anisole

dihydrochloride
[4]

1-(3-methoxybenzyl)hydrazine

dihydrochloride
[5]

Appearance Typically a solid powder [2]

Solubility
Slight solubility in DMSO and

Methanol
[2]

Synthesis Pathway and Experimental Protocol
The synthesis of substituted benzylhydrazines is a well-established process in organic

chemistry.[6] A common and reliable method involves the nucleophilic substitution of a benzyl

halide with hydrazine, followed by acidification to form the stable hydrochloride salt.[7][8] This

approach ensures high purity and reasonable yields, making it suitable for both laboratory-

scale and larger-scale production.[6]

Workflow for Synthesis
The diagram below illustrates a typical synthetic route from 3-methoxybenzyl chloride.
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Step 1: Nucleophilic Substitution

Step 2: Salt Formation & Isolation

3-Methoxybenzyl Chloride

Intermediate Free Base

Heat

Hydrazine Hydrate (excess)
in Ethanol

Reactant

3-Methoxybenzylhydrazine
Dihydrochloride (Precipitate)

Acidification & Cooling

Hydrochloric Acid

Reactant

Filtration & Drying

3-Methoxybenzylhydrazine H₂N-NH-CH₂-Ar

Hydrazone R-C(=N-NH-CH₂-Ar)-R'

 Condensation 

Aldehyde or Ketone R-C(=O)-R'

{Water | H₂O}
 Elimination 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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